4-Cyclopropoxy-5-methoxypyridin-2-amine

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-methoxypyridin-2-amine
• InChI: InChI=1S/C9H12N2O2/c1-12-8-5-11-9(10)4-7(8)13-6-2-3-6/h4-6H,2-3H2,1H3,(H2,10,11)
• InChI Key: ZSVYYYCNDXGEHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1OC2CC2)N

Description

4-Cyclopropoxy-5-methoxypyridin-2-amine is a pyridine derivative characterized by a cyclopropoxy group at position 4, a methoxy group at position 5, and an amino group at position 2.

Preparation Methods

The synthesis of 4-Cyclopropoxy-5-methoxypyridin-2-amine can be achieved through several synthetic routes. One common method involves the Suzuki cross-coupling reaction, which is a palladium-catalyzed process. This reaction typically involves the coupling of a brominated pyridine derivative with a cyclopropylboronic acid in the presence of a palladium catalyst and a base . The reaction conditions often include the use of solvents such as toluene or ethanol and temperatures ranging from 80°C to 120°C.

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

4-Cyclopropoxy-5-methoxypyridin-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide. The oxidation typically occurs at the methoxy group, leading to the formation of a corresponding aldehyde or carboxylic acid.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions often target the amine group, converting it to a primary amine.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, especially at the positions ortho or para to the nitrogen atom.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group can yield methoxy-substituted aldehydes or acids, while reduction of the amine group can produce primary amines.

Scientific Research Applications

4-Cyclopropoxy-5-methoxypyridin-2-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology: This compound is studied for its potential biological activities, including its interactions with enzymes and receptors. It is used in assays to investigate enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: In the industrial sector, this compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-methoxypyridin-2-amine involves its interaction with specific molecular targets. It is known to bind to certain enzymes and receptors, modulating their activity. For example, it may inhibit the activity of enzymes involved in metabolic pathways or bind to receptors that regulate cellular signaling. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Substituent Effects on Pyridine/Pyrimidine Scaffolds

The following table summarizes key structural and functional differences between 4-Cyclopropoxy-5-methoxypyridin-2-amine and related compounds:

Compound Name	Core Structure	Substituents (Positions)	Key Features	Applications/Inferences
4-Cyclopropoxy-5-methoxypyridin-2-amine	Pyridine	Cyclopropoxy (4), Methoxy (5), Amino (2)	Steric bulk from cyclopropoxy; dual electron-donating groups (methoxy, amino)	Likely pharmaceutical intermediate
4-Chloro-5-methoxypyridin-3-amine	Pyridine	Chloro (4), Methoxy (5), Amino (3)	Reactive chloro group; amino at position 3 alters hydrogen-bonding geometry	Potential precursor for cross-coupling
4-Chloro-6-methoxy-2-Methylpyrimidin-5-amine	Pyrimidine	Chloro (4), Methoxy (6), Methyl (2)	Pyrimidine core with methyl group; chloro enhances reactivity	Pharmaceutical intermediate
5-(2-Methoxypyridin-3-YL)pyridin-2-amine	Bipyridine	Methoxy (2-pyridinyl), Amino (2)	Conjugated bipyridine system; planar structure	Ligand for metal coordination
5-(4-Methoxyphenyl)pyrimidin-2-amine	Pyrimidine	Methoxyphenyl (5), Amino (2)	Aromatic substituent; pyrimidine scaffold	Kinase inhibitor candidate

Functional Group Impact

• Cyclopropoxy vs. Chloro : Cyclopropoxy groups (as in the target compound) confer steric hindrance and metabolic stability compared to chloro substituents (e.g., 4-Chloro-5-methoxypyridin-3-amine), which are more reactive in nucleophilic substitution .
• Amino Group Position: The amino group at position 2 in the target compound may enhance hydrogen-bonding interactions compared to position 3 in 4-Chloro-5-methoxypyridin-3-amine, influencing binding affinity in biological systems .
• Core Heterocycle : Pyridine derivatives (e.g., target compound) typically exhibit lower aromatic stabilization energy than pyrimidines (e.g., 4-Chloro-6-methoxy-2-Methylpyrimidin-5-amine), affecting their reactivity and solubility .